Cas no 3445-76-9 (3H-1,2-Dithiole-3-thione,5-phenyl-)

• Product Name: 3H-1,2-Dithiole-3-thione,5-phenyl-
• CAS No: 3445-76-9
• Molecular Formula: C₉H₆S₃
• Molecular Weight: 210.33894
• CID: 322057
• PubChem ID: 76982

3H-1,2-Dithiole-3-thione,5-phenyl- Properties

Names and Identifiers

• 3H-1,2-Dithiole-3-thione,5-phenyl-
• 5-phenyldithiole-3-thione
• 5-phenyl-1,2-dithiole-3-thione
• KBR7H7H8Z5
• HMS1531A02
• 5-Phenyl-3H-1,2-dithiole-3-thione #
• NSC185350
• DTXSID30188022
• Maybridge4_003522
• 5-Phenyl-3H-1,2-dithiole-3-thione
• 3H-1,2-Dithiole-3-thione, 5-phenyl-
• 3445-76-9
• SCHEMBL596141
• NSC160617
• BRD-K43055582-001-01-2
• UNII-KBR7H7H8Z5
• NSC 185350
• NSC-185350
• NSC-160617
• CCG-253047
• CHEMBL181190
• 5-Phenyl-[1,2]dithiole-3-thione
• CS-0110126
• NSC 160617
• 5-phenyl-1,2-dithiol-3-thione
• AKOS000279677

• InChIKey： NYJHOCZVKHRRLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6S3/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H
• SMILES： S=C1SSC(C2C=CC=CC=2)=C1

Computed Properties

• Exact Mass: 209.96328
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 209.96316371g/mol
• Heavy Atom Count: 12
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.6200 (estimate)
• Boiling Point: 309.88°C (rough estimate)
• Density: 1.3287 (rough estimate)